Cas no 1806295-50-0 (Ethyl 2-cyano-4-methoxypyridine-6-acetate)
Ethyl 2-cyano-4-methoxypyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-cyano-4-methoxypyridine-6-acetate
-
- Inchi: 1S/C11H12N2O3/c1-3-16-11(14)6-8-4-10(15-2)5-9(7-12)13-8/h4-5H,3,6H2,1-2H3
- InChI Key: PNPGZXDJDCBVDH-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=C(C=C(C#N)N=1)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 284
- XLogP3: 1.1
- Topological Polar Surface Area: 72.2
Ethyl 2-cyano-4-methoxypyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008266-250mg |
Ethyl 2-cyano-4-methoxypyridine-6-acetate |
1806295-50-0 | 95% | 250mg |
$1,058.40 | 2022-03-31 | |
| Alichem | A029008266-1g |
Ethyl 2-cyano-4-methoxypyridine-6-acetate |
1806295-50-0 | 95% | 1g |
$2,750.25 | 2022-03-31 |
Ethyl 2-cyano-4-methoxypyridine-6-acetate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Ethyl 2-cyano-4-methoxypyridine-6-acetate
Ethyl 2-cyano-4-methoxypyridine-6-acetate (CAS No. 1806295-50-0): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 2-cyano-4-methoxypyridine-6-acetate (CAS No. 1806295-50-0) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, comprising a cyano group, a methoxy group, and an acetate moiety attached to a pyridine core, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents targeting diverse biological pathways.
The Ethyl 2-cyano-4-methoxypyridine-6-acetate molecule is particularly interesting because of its ability to serve as a building block for more complex scaffolds. The cyano group, for instance, can be further functionalized through various chemical transformations, such as reduction to an amine or conversion to a carboxylic acid derivative. Similarly, the methoxy group provides a site for etherification or sulfonylation reactions, expanding the synthetic possibilities. The acetate side chain, while relatively stable, can also be modified to introduce additional functional groups or to influence the solubility and pharmacokinetic properties of the final product.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer metabolism. Ethyl 2-cyano-4-methoxypyridine-6-acetate has emerged as a crucial precursor in the synthesis of kinase inhibitors due to its ability to form heterocyclic structures that mimic natural substrates. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which play a pivotal role in signal transduction pathways associated with tumor growth and progression.
One notable application of Ethyl 2-cyano-4-methoxypyridine-6-acetate is in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral proteases and polymerases. Researchers have leveraged the reactivity of this compound to design novel inhibitors targeting RNA viruses, including those responsible for influenza and hepatitis C. The cyano group, in particular, has been shown to enhance binding affinity by forming hydrogen bonds or participating in dipole-dipole interactions with viral proteins.
The pharmaceutical industry has also harnessed Ethyl 2-cyano-4-methoxypyridine-6-acetate for the synthesis of central nervous system (CNS) drugs. The compound’s lipophilic nature allows it to cross the blood-brain barrier, making it suitable for developing treatments for neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Additionally, its structural framework has been utilized in designing neurokinin receptor antagonists, which have shown promise in managing pain and inflammation.
From an industrial perspective, Ethyl 2-cyano-4-methoxypyridine-6-acetate is valued for its scalability and cost-effectiveness in large-scale synthesis. Advances in catalytic processes have enabled more efficient production methods, reducing waste and improving yield. These improvements are critical for meeting the growing demand for high-quality intermediates in drug development pipelines.
The environmental impact of synthesizing Ethyl 2-cyano-4-methoxypyridine-6-acetate has also been a focus of recent research. Efforts are underway to develop greener synthetic routes that minimize hazardous byproducts and energy consumption. For example, biocatalytic methods using engineered enzymes have been explored as alternatives to traditional chemical reactions, offering a more sustainable approach to producing this valuable intermediate.
In conclusion, Ethyl 2-cyano-4-methoxypyridine-6-acetate (CAS No. 1806295-50-0) represents a cornerstone in modern pharmaceutical synthesis. Its multifunctional nature and broad applicability make it indispensable in the development of drugs targeting various diseases. As research continues to uncover new therapeutic applications and innovative synthetic methodologies, this compound is poised to remain at the forefront of pharmaceutical innovation.
1806295-50-0 (Ethyl 2-cyano-4-methoxypyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)